Cas no 1219584-94-7 (3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-amine)

• Product Name: 3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-amine
• CAS No: 1219584-94-7
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• CID: 5742071
• PubChem ID: 49651982
• Update Time: 2025-07-20

3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2998667
• 1219584-94-7
• AKOS005660497
• 3-(4-fluorophenyl)-1,2,4-oxadiazol-5-amine
• STK930400
• Z991477746
• SCHEMBL24061386
• 1,2,4-Oxadiazol-5-amine, 3-(4-fluorophenyl)-
• 3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-amine

• Inchi： 1S/C8H6FN3O/c9-6-3-1-5(2-4-6)7-11-8(10)13-12-7/h1-4H,(H2,10,11,12)
• InChI Key： IKTCXNQNMSEVOU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NOC(N)=N1

Computed Properties

• Exact Mass: 179.04948999g/mol
• Monoisotopic Mass: 179.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-amine

Comprehensive Overview of 3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-amine (CAS No. 1219584-94-7): Properties, Applications, and Research Insights

3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-amine (CAS No. 1219584-94-7) is a fluorinated heterocyclic compound featuring a 1,2,4-oxadiazole core. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential bioactivity. The presence of both a fluorophenyl group and an amine moiety makes it a valuable intermediate for designing novel therapeutic agents and functional materials.

Recent studies highlight the growing demand for fluorinated heterocycles in drug discovery, driven by their enhanced metabolic stability and membrane permeability. As a 1,2,4-oxadiazole derivative, this compound aligns with trends in fragment-based drug design (FBDD) and targeted protein degradation (PROTACs). Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold or allosteric modulator for neurological disorders—a hot topic in 2024's medicinal chemistry landscape.

The synthesis of 3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-amine typically involves cyclization reactions between fluorobenzonitrile derivatives and hydroxylamine, followed by selective functionalization. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization via LC-MS and NMR spectroscopy confirms its structural integrity, while computational studies (e.g., molecular docking) predict its binding affinity with biological targets.

Beyond pharmaceuticals, this compound shows promise in material science, particularly in developing OLED emitters and photocatalysts. Its electron-withdrawing oxadiazole ring and fluorine substitution enable tunable optoelectronic properties—a key focus area for sustainable energy solutions. Industry reports suggest rising patent filings related to similar fluorophenyl-oxadiazole hybrids for organic electronics.

For researchers sourcing CAS 1219584-94-7, critical considerations include storage stability (recommended at -20°C under inert atmosphere) and solubility profiles (DMSO >50 mg/mL). Leading suppliers now provide detailed COA documentation with batch-specific HPLC chromatograms, addressing the growing demand for reproducible research materials in high-throughput screening campaigns.

Emerging applications in bioorthogonal chemistry have further expanded interest in this compound. Its amine group allows facile conjugation with click chemistry reagents (e.g., NHS esters), making it useful for proteomics studies and bioconjugation strategies. Recent publications in Nature Chemical Biology highlight similar structures as tools for live-cell imaging probes.

Environmental and safety assessments indicate that 3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-amine requires standard laboratory precautions (gloves, goggles) but doesn't exhibit extreme toxicity per GHS classification. This balances research utility with responsible handling—a crucial factor for academic and industrial users prioritizing green chemistry principles.

The compound's patent landscape reveals activity across multiple jurisdictions, particularly for antiviral compositions and cancer immunotherapy adjuvants. However, its generic availability from specialty chemical suppliers makes it accessible for non-proprietary research—an advantage over patented preclinical candidates in competitive therapeutic areas.

Future research directions may explore its metal-chelating properties for catalytic applications or supramolecular assembly behavior. The compound's crystallographic data (CCDC deposition encouraged) could further inform structure-activity relationships for medicinal chemistry optimization projects.